2-[2,4-Dioxo-3-(2-phenylethyl)-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-1-yl]acetamide

• IUPAC Name: 2-[2,4-dioxo-3-(2-phenylethyl)-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-1-yl]acetamide
• InChI: InChI=1S/C20H21N3O3S/c21-16(24)12-23-19-17(14-8-4-5-9-15(14)27-19)18(25)22(20(23)26)11-10-13-6-2-1-3-7-13/h1-3,6-7H,4-5,8-12H2,(H2,21,24)
• InChI Key: IQWRCUUKALKJOD-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=C(C1)C3=C(S2)N(C(=O)N(C3=O)CCC4=CC=CC=C4)CC(=O)N
• Molecular Formula: C20H21N3O3S
• Molecular Weight: 383.5 g/mol

Description

“2-[2,4-Dioxo-3-(2-phenylethyl)-5,6,7,8-tetrahydro-1benzothiolo[2,3-d]pyrimidin-1-yl]acetamide” is an organic heterobicyclic compound. It is also classified as an organonitrogen heterocyclic compound and an organosulfur heterocyclic compound. The molecular formula of this compound is C20H21N3O3S.

Molecular Structure Analysis

The molecular structure of this compound includes a pyrimidine ring fused with a thiophene ring, forming a benzothiolo[2,3-d]pyrimidine core. This core is further substituted with a 2,4-dioxo-3-(2-phenylethyl) group and an acetamide group.

Physical And Chemical Properties Analysis

The average mass of this compound is 383.466 g/mol, and its mono-isotopic mass is 383.13036 g/mol. Other physical and chemical properties such as melting point, boiling point, solubility, etc., are not available in the current resources.

Scientific Research Applications

Given the absence of direct references, a broader perspective on scientific research applications for similar compounds or related areas can be considered. Research often focuses on understanding the molecular structure, pharmacokinetics, and pharmacodynamics of compounds. This includes studying their mechanism of action, potential as drug candidates, or use in biological models to understand physiological processes or disease mechanisms.

For compounds with therapeutic potentials, such as novel acetamides or pyrimidin derivatives, research may explore their efficacy in various models of disease, including but not limited to cancer, neurological disorders, and infectious diseases. The process typically involves in vitro studies to assess biological activity, followed by in vivo studies for efficacy and safety profiling. Advanced stages of research may include clinical trials to evaluate therapeutic benefits in humans.

The development of analytical methods to quantify these compounds in biological matrices is another critical area of research. Techniques such as LC-MS/MS and GC-MS/MS are commonly used for this purpose, providing insights into the compound's metabolism, bioavailability, and pharmacokinetic profiles. For example, studies on acetaminophen metabolites have utilized these techniques to explore novel models of oxidative stress in humans (Trettin et al., 2014).